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Compound of Interest

Compound Name: Xevinapant Hydrochloride

Cat. No.: B1667665 Get Quote

For researchers, scientists, and drug development professionals handling Xevinapant
Hydrochloride, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. Adherence to strict disposal protocols minimizes risks of exposure

and prevents environmental contamination. This guide provides essential, step-by-step

information for the safe handling and disposal of Xevinapant Hydrochloride, a potent, orally

bioavailable Smac mimetic and antagonist of the inhibitor of apoptosis proteins (IAPs) with

potential applications in cancer therapy.[1][2]

Hazard Profile and Safety Precautions
Xevinapant Hydrochloride is classified as harmful if swallowed, a skin irritant, a serious eye

irritant, and may cause respiratory irritation.[3] Therefore, appropriate personal protective

equipment (PPE) is mandatory when handling this compound.
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Hazard Classification Precautionary Statements

Acute toxicity, oral (Category 4)

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using

this product. P301+P312: IF SWALLOWED: Call

a POISON CENTER or doctor/physician if you

feel unwell. P330: Rinse mouth. P501: Dispose

of contents/container to an approved waste

disposal plant.

Skin corrosion/irritation (Category 2)

P280: Wear protective gloves. P302+P352: IF

ON SKIN: Wash with plenty of soap and water.

P332+P313: If skin irritation occurs: Get medical

advice/attention. P362: Take off contaminated

clothing and wash before reuse.

Serious eye damage/eye irritation (Category 2A)

P280: Wear eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. P337+P313: If eye

irritation persists: Get medical advice/attention.

Specific target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P271: Use

only outdoors or in a well-ventilated area.

P304+P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.

P312: Call a POISON CENTER or

doctor/physician if you feel unwell.

Data sourced from MedchemExpress Safety Data Sheet.[3]

Experimental Protocols: Spill Management
In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

contamination.

Personal Precautions and Protective Equipment:
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Evacuate personnel from the immediate spill area.

Ensure adequate ventilation.

Don full personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles with side-shields, a protective gown, and a suitable respirator if ventilation is

inadequate.[3][4][5]

Containment and Cleaning:

Prevent Further Spillage: Take measures to stop the leak or spill if it is safe to do so.

Containment: For liquid spills, use an absorbent material like diatomite or universal binders

to contain the substance.[3] For solid spills, carefully sweep or scoop the material, avoiding

dust generation.

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with alcohol.[3]

Collection: Collect all contaminated materials, including absorbents and cleaning supplies,

into a designated, sealable, and properly labeled hazardous waste container.

Step-by-Step Disposal Procedure for Xevinapant
Hydrochloride
Disposal of Xevinapant Hydrochloride and its contaminated waste must be conducted in

accordance with all prevailing country, federal, state, and local regulations.[3] The following is a

general procedural guide.

Segregation of Waste:

Properly segregate Xevinapant Hydrochloride waste from general and biohazardous

waste streams.[6]

This includes unused or expired drug, contaminated lab supplies (e.g., gloves, gowns,

pipette tips, vials), and spill cleanup materials.
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Waste Containers:

Use designated, leak-proof, and clearly labeled hazardous waste containers. For

chemotherapy and other hazardous drugs, yellow containers are often recommended for

incineration.[6][7]

Sharps contaminated with Xevinapant Hydrochloride must be placed in a designated

puncture-resistant sharps container labeled for chemotherapy waste.[4][7]

Packaging and Labeling:

Seal all waste containers securely to prevent leakage.

Label the containers clearly with "Hazardous Pharmaceutical Waste," the name

"Xevinapant Hydrochloride," and any other information required by your institution's

environmental health and safety (EHS) department and local regulations.

Storage:

Store the sealed hazardous waste containers in a designated, secure, and well-ventilated

area away from incompatible materials.

Storage areas should be clearly marked as containing hazardous drugs.[8]

Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed and

certified hazardous waste management contractor.

Never dispose of Xevinapant Hydrochloride down the drain or in the regular trash.[9]

Incineration at a permitted hazardous waste facility is the generally required disposal

method for chemotherapy agents.[7]

Documentation:

Maintain accurate records of the generation, storage, and disposal of Xevinapant
Hydrochloride waste, as required by your institution and regulatory agencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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